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Molecular Properties and Experimental Data for
Heptyl Thioglucoside

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

The table below summarizes the key characteristics and experimental findings for n-Heptyl-B-D-

thioglucoside from search results.

Property | Aspect Details

Molecular Formula C13H260s5S [1] [2] [3]

Molecular Weight 294.41 g/mol [2] [3] [4]

CAS Number 85618-20-8 [2] [3] [4]

Detergent Type Non-ionic [2] [3]

Critical Micelle Concentration 30 mM [2] [3]

(CMC)

Key Feature Resistant to degradation by B-glycosidase, unlike octyl glucoside
[2]

Solubility Soluble in methanol (100 mg/mL) and aqueous solutions at 4°C
[2] [3]

Primary Application Solubilization and reconstitution of membrane proteins [5] [2] [3]
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| Example Protocol (Membrane Protein Reconstitution) | 1. Solubilize total bacterial membranes using n-
heptyl (-D-thioglucoside. 2. Reconstitute proteoliposomes via a freeze-thaw-sonication procedure with
soybean phospholipids. 3. Assay Activity by measuring proton pump activity (e.g., upon addition of reduced

cytochrome c) or respiratory control [5]. |

Experimental Workflow for Membrane Protein
Reconstitution

The following diagram illustrates a typical protocol for using heptyl thioglucoside to study membrane

proteins, based on the experimental methodology cited [5]:

(Start: Total Bacterial Membrana

Click to download full resolution via product page

Insights and Data Gaps
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¢ Heptyl Thioglucoside is a Well-Established Tool: Search results confirm it is effective for
solubilizing and reconstituting functional membrane proteins like cytochrome c oxidase and H+-
ATPase without denaturation [5] [2].

e Comparative Data is Unavailable: While heptyl thioglucoside's properties are documented, | could
not find parallel data on propyl thioglucoside regarding its CMC, molecular weight, or specific
experimental applications for a side-by-side comparison.

¢ Alkyl Chain Length is Key: A primary difference is the alkyl chain length (heptyl vs. propyl), which
directly influences the hydrophobicity and CMC. Generally, a longer alkyl chain (heptyl) leads to
lower CMC and different solubilization efficiency [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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